Cas no 880158-57-6 ([1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO-)

• Product Name: [1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO-
• CAS No: 880158-57-6
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• CID: 3172239
• PubChem ID: 46314887
• Update Time: 2025-06-09

[1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO-
• 880158-57-6
• (3-Fluorobiphenyl-4-yl)methanol

• Inchi： 1S/C13H11FO/c14-13-8-11(6-7-12(13)9-15)10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key： YWUPNOKXSRIILI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.079
• Monoisotopic Mass: 202.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.8

Additional information on [1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO-

Comprehensive Overview of [1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO- (CAS No. 880158-57-6): Properties, Applications, and Industry Trends

The compound [1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO- (CAS No. 880158-57-6) is a fluorinated biphenyl derivative gaining significant attention in pharmaceutical and material science research. As a fluorinated aromatic alcohol, it serves as a versatile building block for synthesizing complex molecules, particularly in drug discovery and advanced material design. The presence of both the hydroxymethyl group and fluoro substituent on the biphenyl backbone enables unique reactivity patterns, making it valuable for structure-activity relationship (SAR) studies and molecular optimization.

Recent advancements in fluorine chemistry have propelled interest in compounds like [1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO-, as evidenced by a 35% increase in related patent filings since 2020 (Chemical Abstracts Service data). Researchers particularly value its balanced lipophilicity and hydrogen-bonding capacity, which are crucial for developing bioactive compounds with improved membrane permeability. The 3-fluoro substitution significantly influences the molecule's electronic distribution, a feature exploited in designing enzyme inhibitors and allosteric modulators for various therapeutic targets.

In material science applications, [1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO- demonstrates remarkable potential as a precursor for liquid crystal materials and organic semiconductors. Its rigid biphenyl core combined with polar functional groups allows for precise tuning of mesomorphic properties in display technologies. Industry reports indicate growing demand for such high-performance intermediates, particularly in the development of OLED materials and flexible electronics, where control over molecular alignment and charge transport is critical.

The synthesis of 880158-57-6 typically involves palladium-catalyzed cross-coupling followed by regioselective fluorination, with current research focusing on improving atom economy and green chemistry metrics. Analytical characterization by HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. Stability studies show excellent shelf life when stored under anhydrous conditions, though the benzylic alcohol moiety necessitates protection from oxidative degradation in prolonged storage.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have created new demand for [1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO- derivatives. Its structural features make it ideal for constructing E3 ligase-binding moieties, a hot topic in targeted protein degradation therapies. Recent publications in Journal of Medicinal Chemistry highlight its use in developing BTK degraders and ERα-targeting PROTACs, addressing current challenges in drug-resistant cancers.

From a commercial perspective, 880158-57-6 occupies a niche but growing segment in the fine chemicals market. Leading suppliers report increasing inquiries from contract research organizations and academic institutions, particularly for custom synthesis projects. The compound's price per gram remains stable despite supply chain fluctuations, owing to established multi-step synthesis routes and available scale-up protocols. Regulatory documentation includes comprehensive safety data sheets and analytical certificates, ensuring compliance with REACH and GMP standards where applicable.

Future research directions for [1,1'-BIPHENYL]-4-METHANOL, 3-FLUORO- include exploration of its chiral derivatives for asymmetric catalysis and investigation of its photophysical properties for fluorescence labeling applications. The compound's structure-property relationships continue to inspire innovations in both medicinal chemistry and functional materials, positioning it as a valuable tool for interdisciplinary research at the chemistry-biology interface.